Cas no 2361839-26-9 (N-({(1,3-dimethyl-1H-pyrazol-5-yl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide)

• Product Name: N-({(1,3-dimethyl-1H-pyrazol-5-yl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide
• CAS No: 2361839-26-9
• MF: C₁₃H₂₀N₄O₂
• MW: 264.323502540588
• CID: 5414237
• PubChem ID: 145906358
• Update Time: 2025-06-14

N-({(1,3-dimethyl-1H-pyrazol-5-yl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-({[(1,3-dimethyl-1H-pyrazol-5-yl)methyl]carbamoyl}methyl)-N-ethylprop-2-enamide
• 2361839-26-9
• Z2908015664
• N-[2-[(2,5-Dimethylpyrazol-3-yl)methylamino]-2-oxoethyl]-N-ethylprop-2-enamide
• EN300-26579452
• N-[2-[[(1,3-Dimethyl-1H-pyrazol-5-yl)methyl]amino]-2-oxoethyl]-N-ethyl-2-propenamide
• N-({(1,3-dimethyl-1H-pyrazol-5-yl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide

• Inchi： 1S/C13H20N4O2/c1-5-13(19)17(6-2)9-12(18)14-8-11-7-10(3)15-16(11)4/h5,7H,1,6,8-9H2,2-4H3,(H,14,18)
• InChI Key： VISVQKLUCNWHGA-UHFFFAOYSA-N
• SMILES： C(N(CC(NCC1N(C)N=C(C)C=1)=O)CC)(=O)C=C

Computed Properties

• Exact Mass: 264.15862589g/mol
• Monoisotopic Mass: 264.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 536.4±50.0 °C(Predicted)
• pka: 14.34±0.46(Predicted)

Additional information on N-({(1,3-dimethyl-1H-pyrazol-5-yl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide

Comprehensive Overview of N-({(1,3-dimethyl-1H-pyrazol-5-yl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide (CAS No. 2361839-26-9)

The compound N-({(1,3-dimethyl-1H-pyrazol-5-yl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide, identified by its CAS No. 2361839-26-9, represents a sophisticated chemical entity with significant potential in pharmaceutical and agrochemical research. Its intricate molecular structure, featuring a 1,3-dimethyl-1H-pyrazol-5-yl moiety and an ethylprop-2-enamide group, underscores its versatility in synthetic applications. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly as a small-molecule inhibitor or intermediate in the development of novel therapeutics.

In recent years, the demand for highly functionalized heterocyclic compounds like N-({(1,3-dimethyl-1H-pyrazol-5-yl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide has surged, driven by advancements in precision medicine and targeted therapy. This compound's unique scaffold aligns with current trends in fragment-based drug design, where modular building blocks are leveraged to optimize binding affinity and selectivity. Its pyrazole core, a privileged structure in medicinal chemistry, is frequently associated with anti-inflammatory, antimicrobial, and anticancer activities, making it a focal point for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the carbamoyl and enamide functionalities in CAS No. 2361839-26-9 offer robust handles for further derivatization. This adaptability is critical for addressing challenges in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) optimization, a key concern in modern drug development. Computational tools such as molecular docking and quantitative structure-activity relationship (QSAR) modeling are often employed to predict the compound's interactions with biological targets, streamlining the hit-to-lead process.

The agrochemical sector also benefits from derivatives of N-({(1,3-dimethyl-1H-pyrazol-5-yl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide, particularly in the design of next-generation pesticides with improved environmental profiles. Its structural motifs are conducive to modulating enzyme inhibition pathways in pests, offering a sustainable alternative to conventional agrochemicals. This aligns with global initiatives promoting green chemistry and reduced ecological footprints.

Analytical characterization of CAS No. 2361839-26-9 typically involves techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure batch-to-batch consistency and purity, which are paramount for regulatory compliance and reproducibility in research. Furthermore, the compound's stability under various pH and temperature conditions is a subject of ongoing investigation, particularly for formulation scientists aiming to enhance its bioavailability.

In the context of intellectual property (IP), N-({(1,3-dimethyl-1H-pyrazol-5-yl)methylcarbamoyl}methyl)-N-ethylprop-2-enamide has garnered attention for its potential patentability. Innovations surrounding its synthesis routes or therapeutic applications are likely to dominate biotech and pharma patent filings in the coming years. Collaborative efforts between academia and industry are expected to accelerate its translation from bench to bedside.

As the scientific community continues to explore the frontiers of chemical biology, compounds like CAS No. 2361839-26-9 serve as invaluable tools for unraveling complex biological mechanisms. Their integration into high-throughput screening (HTS) platforms exemplifies the synergy between chemistry and biology, paving the way for breakthroughs in personalized medicine. With its multifaceted applications, this compound epitomizes the convergence of innovation and practicality in modern science.